Cas no 2287288-61-1 (6-fluoro-1-(thian-4-yl)-1H-1,2,3-benzotriazole-7-carboxylic acid)

• Product Name: 6-fluoro-1-(thian-4-yl)-1H-1,2,3-benzotriazole-7-carboxylic acid
• CAS No: 2287288-61-1
• MF: C₁₂H₁₂FN₃O₂S
• MW: 281.30598449707
• CID: 6245070
• PubChem ID: 165738384
• Update Time: 2025-10-21

6-fluoro-1-(thian-4-yl)-1H-1,2,3-benzotriazole-7-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2287288-61-1
• EN300-6749548
• 6-fluoro-1-(thian-4-yl)-1H-1,2,3-benzotriazole-7-carboxylic acid

• Inchi： 1S/C12H12FN3O2S/c13-8-1-2-9-11(10(8)12(17)18)16(15-14-9)7-3-5-19-6-4-7/h1-2,7H,3-6H2,(H,17,18)
• InChI Key： BDFCTXGJXRGQNE-UHFFFAOYSA-N
• SMILES： S1CCC(CC1)N1C2C(C(=O)O)=C(C=CC=2N=N1)F

Computed Properties

• Exact Mass: 281.06342597g/mol
• Monoisotopic Mass: 281.06342597g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 354
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 93.3Ų

Additional information on 6-fluoro-1-(thian-4-yl)-1H-1,2,3-benzotriazole-7-carboxylic acid

Comprehensive Overview of 6-fluoro-1-(thian-4-yl)-1H-1,2,3-benzotriazole-7-carboxylic acid (CAS No. 2287288-61-1)

6-fluoro-1-(thian-4-yl)-1H-1,2,3-benzotriazole-7-carboxylic acid (CAS No. 2287288-61-1) is a fluorinated benzotriazole derivative with significant potential in pharmaceutical and agrochemical research. This compound belongs to the class of heterocyclic compounds, which are widely studied for their diverse biological activities. The presence of a fluorine atom and a thian-4-yl group in its structure enhances its reactivity and binding affinity, making it a promising candidate for drug discovery and material science applications.

In recent years, the demand for fluorinated benzotriazoles has surged due to their unique properties, such as metabolic stability and improved bioavailability. Researchers are particularly interested in 6-fluoro-1-(thian-4-yl)-1H-1,2,3-benzotriazole-7-carboxylic acid for its potential role in designing enzyme inhibitors and antimicrobial agents. Its carboxylic acid moiety further allows for easy derivatization, enabling the synthesis of novel analogs with tailored properties.

The synthesis of 6-fluoro-1-(thian-4-yl)-1H-1,2,3-benzotriazole-7-carboxylic acid involves multi-step organic reactions, including fluorination and cyclization processes. Advanced techniques such as NMR spectroscopy and mass spectrometry are employed to confirm its purity and structural integrity. Given its CAS No. 2287288-61-1, this compound is cataloged in major chemical databases, facilitating its accessibility for researchers worldwide.

One of the trending topics in chemical research is the development of sustainable synthetic methods. 6-fluoro-1-(thian-4-yl)-1H-1,2,3-benzotriazole-7-carboxylic acid aligns with this trend, as scientists explore greener alternatives for its production. Questions like "How to synthesize fluorinated benzotriazoles efficiently?" or "What are the applications of thian-4-yl derivatives in medicine?" are frequently searched, reflecting the growing interest in this compound.

From a pharmacological perspective, 6-fluoro-1-(thian-4-yl)-1H-1,2,3-benzotriazole-7-carboxylic acid exhibits potential as a bioactive scaffold. Its ability to interact with biological targets, such as proteins and nucleic acids, makes it a valuable tool for structure-activity relationship (SAR) studies. Additionally, its low toxicity profile and high stability under physiological conditions further bolster its appeal for therapeutic applications.

In the agrochemical sector, fluorinated benzotriazoles are gaining attention for their role in developing next-generation pesticides. The 6-fluoro-1-(thian-4-yl)-1H-1,2,3-benzotriazole-7-carboxylic acid structure could serve as a foundation for designing compounds with enhanced pest resistance and environmental compatibility. This aligns with the global push for eco-friendly agrochemicals, a topic frequently discussed in scientific forums.

For researchers seeking detailed information on CAS No. 2287288-61-1, reputable sources such as PubChem and Reaxys provide comprehensive data on its physical and chemical properties. The compound's molecular weight, solubility, and melting point are critical parameters for experimental design. Furthermore, its spectral data (e.g., IR, UV-Vis) are often requested by chemists for verification purposes.

In conclusion, 6-fluoro-1-(thian-4-yl)-1H-1,2,3-benzotriazole-7-carboxylic acid (CAS No. 2287288-61-1) represents a versatile and highly studied compound in modern chemistry. Its applications span drug development, material science, and agrochemical innovation, making it a focal point for interdisciplinary research. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in healthcare and sustainable agriculture.